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Compound of Interest

Compound Name:
4-Hydroxycyclohexanecarboxylic

acid

CAS No.: 3685-22-1

Cat. No.: B3024230

Get Quote

This guide provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals handling 4-Hydroxycyclohexanecarboxylic
acid. The following procedural guidance is designed to ensure safe operational handling and

disposal.

Hazard Identification and Personal Protective Equipment
(PPE)
4-Hydroxycyclohexanecarboxylic acid is classified with the following hazards:

Harmful if swallowed.[1]

Causes skin irritation.[1][2][3]

Causes serious eye irritation.

Harmful if inhaled.
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May cause respiratory irritation.

To mitigate these risks, the following personal protective equipment is mandatory.

PPE Category Specification Rationale

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile rubber).

To prevent skin contact and

irritation. Always inspect gloves

before use and use proper

removal technique.

Eye and Face Protection

Safety glasses with side-

shields or chemical safety

goggles. A face shield may be

required in situations with a

high risk of splashing.

To protect against serious eye

irritation from dust or splashes.

Skin and Body Protection

Laboratory coat or other

protective clothing to prevent

skin exposure.

To prevent skin irritation.

Contaminated clothing should

be removed and washed

before reuse.

Respiratory Protection

A dust respirator should be

used if dust is generated and

ventilation is inadequate.

To prevent respiratory tract

irritation from inhaling dust.

Chemical Properties and Safety Data
The following table summarizes key quantitative data for 4-Hydroxycyclohexanecarboxylic
acid.
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Property Value Source

Molecular Formula C₇H₁₂O₃

Molecular Weight 144.17 g/mol

Appearance Solid

Melting Point 145-150°C

Boiling Point 307.9°C at 760 mmHg

Flash Point 154°C

Operational and Disposal Plans: A Step-by-Step
Guide
Adherence to the following procedural steps is critical for the safe handling and disposal of 4-
Hydroxycyclohexanecarboxylic acid.

Workflow for Handling 4-Hydroxycyclohexanecarboxylic
Acid
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Figure 1. Procedural Workflow for Handling 4-Hydroxycyclohexanecarboxylic Acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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Contact our Ph.D. Support Team for a compatibility check
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